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Compound of Interest

Dibromobis(tributylphosphine)nick
Compound Name:

el(ll)
CAS No.: 15242-92-9
Cat. No.: B100599

Get Quote

Executive Summary
Bis(tributylphosphine)nickel(Il) bromide (

) represents a critical class of nickel(ll) phosphine complexes utilized in homogenous catalysis.
Unlike its aryl-phosphine counterparts (e.g.,

), the incorporation of electron-rich, lipophilic tributylphosphine (

) ligands confers unique solubility profiles and electronic properties. This catalyst is particularly
valued in Kumada, Suzuki-Miyaura, and Negishi cross-coupling reactions, where it facilitates
the activation of challenging substrates such as aryl chlorides and alkyl halides—
transformations often pivotal in the synthesis of Active Pharmaceutical Ingredients (APIs).

This guide provides a definitive technical profile, encompassing structural dynamics, solubility
data, and a self-validating synthetic protocol for researchers in drug discovery and materials
science.
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Physicochemical Characterization

The following data consolidates commercial specifications with experimentally observed

properties.
Property Specification
Chemical Name Dibromobis(tributylphosphine)nickel(l1)
15242-92-9 (General) / 73543-91-6 (trans-
CAS Number )
isomer)
Molecular Formula
Molecular Weight 623.13 g/mol
Dark green to reddish-brown crystalline solid
Appearance ]
(See Structural Isomerism below)
Square Planar (
)
Geometry

Tetrahedral (

) equilibrium

Ni(ll) (
Oxidation State

)

) o Paramagnetic (Tetrahedral) / Diamagnetic
Magnetic Susceptibility s - )
quare Planar

- Air-stable in solid state; phosphine ligands
Stability o ] )
oxidize slowly in solution.

Structural Isomerism & Color

A critical "Expert Insight” for handling this compound is understanding its thermochromic and
solvatochromic behavior. Nickel(ll) dihalide bis(phosphine) complexes exist in an equilibrium
between two geometries:
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e Square Planar (Diamagnetic): Typically red or brown. Favored by strong-field ligands and
lower temperatures.

o Tetrahedral (Paramagnetic): Typically dark green or blue. Favored by steric bulk and higher
temperatures.

While

is predominantly tetrahedral (green), the flexible alkyl chains of
allow

to adopt a square planar geometry more readily in the solid state, often appearing dark
red/brown, but shifting to green in solution depending on the solvent's coordinating ability.

Solubility Profile & Solvent Compatibility

The tributylphosphine ligands provide high lipophilicity, making this complex significantly more
soluble in non-polar organic solvents than its triphenylphosphine analogues.

Table 2: Solubility Matrix
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Solvent Class

Representative
Solvent

Solubility

Operational Notes

Chlorinated

Dichloromethane
(DCM), Chloroform

High

Preferred for
synthesis and

handling.

Aromatic

Toluene, Benzene

High

Excellent for cross-
coupling reactions at

elevated temps.

Ethers

THF, Diethyl Ether,
Glyme

Moderate/High

Good solubility; THF
is a standard reaction

medium.

Alcohols

Ethanol, Butanol

Low/Moderate

Often used for
crystallization (product
precipitates on

cooling).

Alkanes

Hexanes, Pentane

Low

Used as an
antisolvent to crash

out the catalyst.

Aqueous

Water

Insoluble

Decomposes slowly;
strictly anhydrous
conditions

recommended.

Synthetic Protocol: Preparation of

Objective: Synthesize high-purity

free of nickel oxides and phosphine oxides. Scale: 10 mmol (approx. 6.2 g theoretical yield).

Reagents

 Nickel(Il) Bromide (anhydrous): 2.18 g (10 mmol). Note: If using hydrate, dehydration via

azeotropic distillation with toluene is required first.
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e Tributylphosphine (
): 4.25 g (21 mmol, 5% excess). Caution: Pyrophoric and toxic.

o Ethanol (Absolute): 50 mL (Degassed).

¢ Inert Gas: Nitrogen or Argon.

Workflow Diagram (DOT)
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Start: Anhydrous NiBr2

Suspend NiBr2 in
Degassed Ethanol (50 mL)

'

Dropwise Addition of PBu3
(Under N2/Ar flow)

Reflux (60-80°C)

for 1-2 Hours

Observation:
Solution turns Dark Red/Green

'

Cool to 0°C (Ice Bath)
Induce Precipitation

'

Vacuum Filtration
(Schlenk Frit preferred)

l

Wash with Cold Ethanol
then Pentane

'

Vacuum Dry
(Remove volatile phosphines)

Pure NiBr2(PBu3)2

Crystalline Solid

Click to download full resolution via product page
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Figure 1: Synthetic workflow for the preparation of Bis(tributylphosphine)nickel(ll) bromide via

ligand substitution.

Step-by-Step Procedure

Setup: Flame-dry a 100 mL Schlenk flask and equip it with a magnetic stir bar. Purge with
Nitrogen (

) for 15 minutes.
Solvation: Add anhydrous

(2.18 g) to the flask. Cannulate 50 mL of degassed absolute ethanol into the flask. Stir to
form a suspension.

Ligand Addition: Via syringe, slowly add Tributylphosphine (5.2 mL / 4.25 g) to the stirring
suspension.

o Observation: The reaction is exothermic. The yellow-brown

will dissolve, and the solution will darken (deep red or green depending on
concentration/temp).

Reaction: Heat the mixture to mild reflux (approx. 70°C) for 1 hour to ensure complete
complexation.

Crystallization: Remove heat and allow the solution to cool slowly to room temperature, then
place in an ice bath (0°C). The complex should crystallize out.[1]

o Troubleshooting: If no crystals form, reduce volume by 50% under vacuum or add cold
pentane as an antisolvent.

Isolation: Filter the solid under inert atmosphere (or quickly in air if immediately dried). Wash
the filter cake with cold ethanol (

) to remove excess phosphine, followed by pentane (

).
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e Drying: Dry the solid under high vacuum (0.1 mmHg) for 4 hours to remove trace solvents.
Store under Argon.

Catalytic Utility in Drug Development

is a precursor to active Ni(0) species. It is particularly effective because the electron-rich alkyl
phosphine facilitates the oxidative addition of unreactive substrates (e.g., aryl chlorides), a
common challenge in medicinal chemistry.

Mechanism of Action: Kumada Coupling

The complex serves as a precatalyst. Upon reduction (by the Grignard reagent), the active

species enters the cycle.

Precatalyst Active Species
Ni(Il)Br2(PBu3)2 . Ni(0)(PBu3)n

Regeneration

Reductive Elimination

Ar-R Product + R-MgX
(Grignard)

Transmetallation
Ar-Ni(ll)-R

Click to download full resolution via product page

Figure 2: Catalytic cycle for Kumada Cross-Coupling using NiBr2(PBu3)2.

Key Applications

» Kumada Coupling: Coupling of Aryl/Alkyl Grignard reagents with Aryl halides.
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e Suzuki-Miyaura Coupling: Effective for sterically hindered biaryl synthesis when used with
boronic acids (requires reduction to Ni(0) in situ).

o Atom Transfer Radical Polymerization (ATRP): Controlled polymerization of methacrylates.

Safety & Handling (E-E-A-T)

 Nickel Toxicity: Nickel compounds are classified as Group 1 Carcinogens (IARC). Use a
glovebox or vented fume hood.

e Phosphine Hazards:

has a stench threshold in the ppb range and is toxic. All waste streams must be treated with
bleach (sodium hypochlorite) to oxidize residual phosphines before disposal.

 Air Sensitivity: While the complex is relatively stable, long-term storage should be under inert
gas to prevent oxidation to the phosphine oxide, which deactivates the catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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